![molecular formula C23H19FN4O5S B1234084 (E)-2-cyano-N-(1,1-dioxothiolan-3-yl)-3-[2-(4-fluorophenoxy)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]prop-2-enamide](/img/structure/B1234084.png)
(E)-2-cyano-N-(1,1-dioxothiolan-3-yl)-3-[2-(4-fluorophenoxy)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]prop-2-enamide
Overview
Description
2-cyano-N-(1,1-dioxo-3-thiolanyl)-3-[2-(4-fluorophenoxy)-9-methyl-4-oxo-3-pyrido[1,2-a]pyrimidinyl]-2-propenamide is an aromatic ether.
Scientific Research Applications
Amyloid Imaging in Alzheimer's Disease
The compound is part of a group of radioligands used in amyloid imaging for Alzheimer's disease. These ligands are used to measure amyloid in vivo in the brain of patients with Alzheimer's disease. The imaging technique aids in early detection and in evaluating new antiamyloid therapies (Nordberg, 2007).
Cytochrome P450 Isoform Inhibition
The compound belongs to a class of small-molecule drugs metabolized by hepatic Cytochrome P450 (CYP) enzymes, crucial for understanding metabolism-based drug–drug interactions. The selectivity of inhibitors of various CYP isoforms is vital in deciphering the involvement of specific CYP isoforms in drug metabolism (Khojasteh et al., 2011).
Sorption of Phenoxy Herbicides
This compound is related to the class of phenoxy herbicides, and its sorption to soil is a subject of research. Understanding the sorption mechanisms can help in assessing environmental impact and optimizing herbicide application strategies (Werner et al., 2012).
DNA Minor Groove Binder
Similar compounds are known to bind strongly to the minor groove of double-stranded B-DNA with specificity for AT-rich sequences. This property is used in various biological applications, including fluorescent DNA staining and as a starting point for rational drug design (Issar & Kakkar, 2013).
Fluorinated Pyrimidines in Cancer Treatment
The compound is structurally related to fluorinated pyrimidines used in cancer treatment. Developments in fluorine chemistry contribute to the precise use of these compounds, affecting nucleic acid structure and dynamics, and playing roles in inhibiting various enzymes crucial for cancer treatment (Gmeiner, 2020).
properties
Molecular Formula |
C23H19FN4O5S |
|---|---|
Molecular Weight |
482.5 g/mol |
IUPAC Name |
(E)-2-cyano-N-(1,1-dioxothiolan-3-yl)-3-[2-(4-fluorophenoxy)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]prop-2-enamide |
InChI |
InChI=1S/C23H19FN4O5S/c1-14-3-2-9-28-20(14)27-22(33-18-6-4-16(24)5-7-18)19(23(28)30)11-15(12-25)21(29)26-17-8-10-34(31,32)13-17/h2-7,9,11,17H,8,10,13H2,1H3,(H,26,29)/b15-11+ |
InChI Key |
ANTLQBMMFPNGQF-RVDMUPIBSA-N |
Isomeric SMILES |
CC1=CC=CN2C1=NC(=C(C2=O)/C=C(\C#N)/C(=O)NC3CCS(=O)(=O)C3)OC4=CC=C(C=C4)F |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C(C2=O)C=C(C#N)C(=O)NC3CCS(=O)(=O)C3)OC4=CC=C(C=C4)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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